Cas no 15725-22-1 (Butanoic acid,2-[(2-chlorophenyl)methylene]-3-oxo-, ethyl ester)

• Product Name: Butanoic acid,2-[(2-chlorophenyl)methylene]-3-oxo-, ethyl ester
• CAS No: 15725-22-1
• MF: C₁₃H₁₃ClO₃
• MW: 252.693523168564
• CID: 231496
• PubChem ID: 6107467
• Update Time: 2025-04-19

Butanoic acid,2-[(2-chlorophenyl)methylene]-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-[(2-chlorophenyl)methylene]-3-oxo-, ethyl ester
• (Z)-Methyl 2-(2-chlorobenzylidene)-3-oxobutanoate
• ethyl (2Z)-2-[(2-chlorophenyl)methylidene]-3-oxobutanoate
• 2-(2-Chlor-benzyliden)-acetessigsaeure-aethylester
• 2-(2-chlorobenzylidene)acetoacetic acid ethyl ester
• 2-acetyl-3-(2-chloro-phenyl)-acrylic acid ethyl ester
• 2-Acetyl-3-(2-chlor-phenyl)-acrylsaeure-aethylester
• AC1O106D
• ethyl 2-acetyl-3-(2-chlorophenyl)acrylate
• ethyl 2-chlorobenzylideneacetoacetate
• ethyl-2-(2-chlorobenzyliden)acetoacetate
• NSC168535
• SureCN4778791
• Ethyl 2-(2-chlorobenzylidene)-3-oxobutanoate
• starbld0004079
• 15725-22-1
• DTXSID60422027
• NSC-168535
• SCHEMBL4778791

• Inchi： 1S/C13H13ClO3/c1-3-17-13(16)11(9(2)15)8-10-6-4-5-7-12(10)14/h4-8H,3H2,1-2H3/b11-8-
• InChI Key： QXQWIOZONGXWQO-FLIBITNWSA-N
• SMILES： ClC1C=CC=CC=1/C=C(\C(=O)OCC)/C(C)=O

Computed Properties

• Exact Mass: 252.05539
• Monoisotopic Mass: 252.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37
• LogP: 2.87550